2,7-Dimethyl-9H-fluoren-9-OL

• CAS No.: 33692-33-0
• Molecular Formula: C15H14O
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 2,7-dimethyl-9H-fluoren-9-ol
• InChI: InChI=1S/C15H14O/c1-9-3-5-11-12-6-4-10(2)8-14(12)15(16)13(11)7-9/h3-8,15-16H,1-2H3
• InChI Key: YOGKBNBETSFJEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C3=C(C2O)C=C(C=C3)C

Description

2,7-Dimethyl-9H-fluoren-9-OL is an organic compound belonging to the class of fluorenols It is characterized by the presence of two methyl groups at the 2 and 7 positions and a hydroxyl group at the 9 position on the fluorene backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

• Reduction of 2,7-Dimethyl-9H-fluoren-9-one: : One common method for synthesizing 2,7-Dimethyl-9H-fluoren-9-OL involves the reduction of 2,7-Dimethyl-9H-fluoren-9-one. This can be achieved using reducing agents such as sodium borohydride (NaBH4) in ethanol. The reaction typically proceeds at room temperature, and the product is isolated by precipitation and filtration .

• Catalytic Hydrogenation: : Another method involves the catalytic hydrogenation of 2,7-Dimethyl-9H-fluoren-9-one using hydrogen gas in the presence of a palladium catalyst. This reaction is carried out under mild conditions, typically at room temperature and atmospheric pressure .

Industrial Production Methods

Industrial production of this compound may involve large-scale reduction processes using efficient and cost-effective reducing agents. The choice of method depends on factors such as yield, purity, and production cost.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : 2,7-Dimethyl-9H-fluoren-9-OL can undergo oxidation to form 2,7-Dimethyl-9H-fluoren-9-one. Common oxidizing agents for this reaction include potassium permanganate (KMnO4) and chromium trioxide (CrO3) .

• Substitution: : The hydroxyl group in this compound can be substituted with other functional groups through reactions with appropriate reagents. For example, reaction with acyl chlorides can yield esters .

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or neutral conditions.

Reduction: Sodium borohydride (NaBH4) in ethanol.

Substitution: Acyl chlorides for esterification reactions.

Major Products

Oxidation: 2,7-Dimethyl-9H-fluoren-9-one.

Substitution: Various esters depending on the acyl chloride used.

Scientific Research Applications

2,7-Dimethyl-9H-fluoren-9-OL has several applications in scientific research:

• Chemistry: : It is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure makes it a valuable building block in organic synthesis .

• Biology: : Research has explored its potential as a biological probe due to its fluorescent properties. It can be used to study biological processes and interactions at the molecular level .

• Medicine: : There is ongoing research into its potential therapeutic applications, particularly in the development of new drugs. Its ability to interact with biological targets makes it a candidate for drug discovery .

• Industry: : In the industrial sector, this compound is used in the production of polymers and other materials with specific properties. Its stability and reactivity make it suitable for various industrial applications .

Mechanism of Action

The mechanism of action of 2,7-Dimethyl-9H-fluoren-9-OL involves its interaction with specific molecular targets. The hydroxyl group at the 9 position allows it to form hydrogen bonds with other molecules, influencing its reactivity and interactions. In biological systems, it may interact with enzymes and receptors, affecting their activity and function .

Comparison with Similar Compounds

Similar Compounds

9-Fluorenol: Similar to 2,7-Dimethyl-9H-fluoren-9-OL but lacks the methyl groups at the 2 and 7 positions.

2,7-Dibromo-9H-fluoren-9-OL: Contains bromine atoms at the 2 and 7 positions instead of methyl groups.

Uniqueness

This compound is unique due to the presence of methyl groups at the 2 and 7 positions, which influence its chemical properties and reactivity. These modifications can affect its solubility, stability, and interactions with other molecules, making it distinct from other fluorenol derivatives .